Cas no 10465-18-6 (Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI))
10465-18-6 structure
Product Name:Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI)
CAS No:10465-18-6
MF:C10H16Cl2N4S2
MW:327.296836853027
CID:144824
PubChem ID:82644
Update Time:2025-04-19
Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI)
- S-Xylylidenedithiouronium chloride
- 10465-18-6
- (1,4-Phenylene)bis(methylene) dicarbamimidothioate--hydrogen chloride (1/2)
- NSC 141417
- Pseudourea, 2,2'-(p-phenylenedimethylene)bis(2-thio-, dihydrochloride
- DTXSID60909101
- 2,2'-(p-Phenylenedimethylene)bis(2-thiopseudourea) dihydrochloride
- USAF PD-9
- NSC 176724
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- Inchi: 1S/C10H14N4S2.2ClH/c11-9(12)15-5-7-1-2-8(4-3-7)6-16-10(13)14;;/h1-4H,5-6H2,(H3,11,12)(H3,13,14);2*1H
- InChI Key: DEUPPCUPAPJYGM-UHFFFAOYSA-N
- SMILES: Cl.Cl.S(C(=N)N)CC1C=CC(CSC(=N)N)=CC=1
Computed Properties
- Exact Mass: 326.01968
- Monoisotopic Mass: 326.0193443g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 223
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 99.74
Carbamimidothioic acid,1,4-phenylenebis(methylene) ester, dihydrochloride (9CI) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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